N1-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2-methoxybenzyl)oxalamide

• IUPAC Name: N'-[2-(dimethylamino)-2-(1-methylpyrrol-2-yl)ethyl]-N-[(2-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C19H26N4O3/c1-22(2)16(15-9-7-11-23(15)3)13-21-19(25)18(24)20-12-14-8-5-6-10-17(14)26-4/h5-11,16H,12-13H2,1-4H3,(H,20,24)(H,21,25)
• InChI Key: WQQFGMMPMOKLRV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C(=O)NCC2=CC=CC=C2OC)N(C)C
• Molecular Formula: C19H26N4O3
• Molecular Weight: 358.4 g/mol

Description

N1-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C19H26N4O3 and its molecular weight is 358.442. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2-methoxybenzyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2-methoxybenzyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer Chemistry and Material Science

Light-switchable Polymers : A novel cationic polymer was synthesized, which can switch from a cationic to a zwitterionic form upon irradiation with light. This polymer demonstrated applications in condensing and releasing double-strand DNA, as well as switching its antibacterial activity from toxic to non-toxic against Escherichia coli, showcasing its potential in controlled drug delivery and antimicrobial coatings (Sobolčiak et al., 2013).

Receptor Binding Studies

5-HT1D Receptor Agonist Properties : Novel compounds were synthesized and tested for their binding affinities to various receptors. The study found that these compounds displayed agonist activity at 5-HT1D receptors, suggesting their potential in neurological research and as intermediates in the development of therapeutics for neurological disorders (Barf et al., 1996).

Synthetic Chemistry and Drug Design

Synthesis of Heterocyclic Systems : Research into the synthesis of pyrido[1,2-a]pyrazine derivatives into imidazo[1,2-a]pyridines and other heterocyclic compounds was described. These transformations have implications in the development of novel compounds with potential applications in medicinal chemistry (Kolar et al., 1996).

Metabolic Studies : A study focused on the metabolic profile of a specific NBOMe compound in various biological systems. It provided insights into the major metabolic pathways, such as O-demethylation and hydroxylation, followed by conjugation reactions. This research is crucial for understanding the metabolism of novel psychoactive substances and their potential impacts on health (Šuláková et al., 2021).

Mixed-Valence Oxovanadium Compounds : This study synthesized dinuclear oxophenoxovanadates incorporating heptadentate ligands. These compounds could have applications in catalysis, material science, and as models for studying mixed-valence systems (Mondal et al., 2005).